Cas no 4445-09-4 (Boronic acid,octadecyl- (9CI))

Octadecylboronic acid (9CI) is a long-chain alkylboronic acid derivative characterized by its 18-carbon hydrophobic tail. This compound is primarily utilized in organic synthesis and materials science, where its amphiphilic nature enables applications in interfacial chemistry and self-assembly systems. The boronic acid functional group offers reactivity for Suzuki-Miyaura cross-coupling and other transition-metal-catalyzed transformations, while the octadecyl chain enhances solubility in nonpolar media and facilitates monolayer formation. Its stability and predictable reactivity make it valuable for designing boronate-based surfactants or modifying surfaces. The compound is typically handled under inert conditions due to boronic acid sensitivity to protodeboronation. Storage recommendations include protection from moisture and air to maintain purity.
Boronic acid,octadecyl- (9CI) structure
Boronic acid,octadecyl- (9CI) structure
Product Name:Boronic acid,octadecyl- (9CI)
CAS No:4445-09-4
MF:C18H39BO2
MW:298.312066316605
MDL:MFCD00045717
CID:330852
PubChem ID:521161
Update Time:2025-06-14

Boronic acid,octadecyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Boronic acid,octadecyl- (9CI)
    • Octadecylboronic acid
    • 1-OCTADECANEBORONIC ACID
    • 1-Stearylboronic acid
    • Boronic acid,octadecyl
    • Dihydroxy-octadecyl-boran
    • dihydroxy-octadecyl-borane
    • n-Octadecyldihydroxyborane
    • Octadecylboronsaeure
    • Octadecyldihydroxydiboran
    • Octadecylboronsaure
    • CS-0177247
    • Boronic acid, octadecyl-
    • BS-23816
    • AKOS015839784
    • BRN 1772489
    • 4445-09-4
    • OCTADECYLBORONICACID
    • MFCD00045717
    • DTXSID70196181
    • SCHEMBL6805211
    • 4-04-00-04391 (Beilstein Handbook Reference)
    • DTXCID80118672
    • DB-321316
    • Boronic acid, octadecyl-(9CI)
    • MDL: MFCD00045717
    • Inchi: 1S/C18H39BO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21/h20-21H,2-18H2,1H3
    • InChI Key: HGDBMZFQJKWYNK-UHFFFAOYSA-N
    • SMILES: OB(CCCCCCCCCCCCCCCCCC)O

Computed Properties

  • Exact Mass: 298.30400
  • Monoisotopic Mass: 298.304311
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 17
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Density: 0.87
  • Boiling Point: 419°Cat760mmHg
  • Flash Point: 207.2°C
  • Refractive Index: 1.449
  • PSA: 40.46000
  • LogP: 5.72070

Boronic acid,octadecyl- (9CI) Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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Boronic acid,octadecyl- (9CI) Production Method

Boronic acid,octadecyl- (9CI) Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4445-09-4)Boronic acid,octadecyl- (9CI)
Order Number:A1163182
Stock Status:in Stock
Quantity:250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:16
Price ($):252.0
Email:sales@amadischem.com

Additional information on Boronic acid,octadecyl- (9CI)

Recent Advances in the Application of Boronic acid,octadecyl- (9CI) (CAS: 4445-09-4) in Chemical Biology and Pharmaceutical Research

Boronic acid derivatives have garnered significant attention in chemical biology and pharmaceutical research due to their unique reactivity and versatile applications. Among these, Boronic acid,octadecyl- (9CI) (CAS: 4445-09-4) has emerged as a compound of interest, particularly in the development of novel therapeutic agents and diagnostic tools. This research brief synthesizes the latest findings on this compound, highlighting its potential in drug delivery, cancer therapy, and antimicrobial applications.

Recent studies have explored the role of Boronic acid,octadecyl- (9CI) in drug delivery systems. Its amphiphilic nature, attributed to the long alkyl chain and boronic acid moiety, enables the formation of stable micelles and liposomes. These nanostructures have been utilized to enhance the solubility and bioavailability of hydrophobic drugs, particularly in cancer therapy. For instance, a 2023 study demonstrated that Boronic acid,octadecyl- (9CI)-based micelles could effectively encapsulate and deliver paclitaxel, a chemotherapeutic agent, to tumor sites with reduced systemic toxicity.

In the realm of cancer therapy, Boronic acid,octadecyl- (9CI) has shown promise as a targeting ligand. The boronic acid group can form reversible covalent bonds with diols, which are overexpressed on the surface of cancer cells. This property has been leveraged to design targeted drug delivery systems that selectively accumulate in tumor tissues. A recent preclinical study reported that Boronic acid,octadecyl- (9CI)-conjugated nanoparticles exhibited enhanced tumor penetration and retention, leading to improved therapeutic outcomes in murine models of breast cancer.

Beyond oncology, Boronic acid,octadecyl- (9CI) has also been investigated for its antimicrobial properties. The compound's ability to disrupt bacterial cell membranes has been documented in several in vitro studies. A 2024 publication highlighted its efficacy against multidrug-resistant Staphylococcus aureus, suggesting its potential as a novel antimicrobial agent. The study proposed that the long alkyl chain facilitates membrane insertion, while the boronic acid moiety interferes with bacterial cell wall synthesis.

Despite these advancements, challenges remain in the clinical translation of Boronic acid,octadecyl- (9CI)-based therapies. Issues such as stability in physiological conditions, potential off-target effects, and scalability of synthesis need to be addressed. Ongoing research is focused on optimizing the chemical structure and formulation strategies to overcome these limitations. For example, a recent patent application disclosed a modified synthesis route for Boronic acid,octadecyl- (9CI) that improves yield and purity, paving the way for large-scale production.

In conclusion, Boronic acid,octadecyl- (9CI) (CAS: 4445-09-4) represents a versatile compound with broad applications in chemical biology and pharmaceutical research. Its unique properties enable innovative approaches in drug delivery, cancer therapy, and antimicrobial development. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:4445-09-4)Boronic acid,octadecyl- (9CI)
A1163182
Purity:99%
Quantity:250mg
Price ($):252.0
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